Cas no 1806739-62-7 (2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806739-62-7
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4838809
• Update Time: 2025-10-30

2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4ClF3INO2/c9-1-6-7(16-8(10,11)12)4(3-15)5(13)2-14-6/h2-3H,1H2
• InChI Key： KQLDHFATGHFCKO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CCl)C(=C1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde

Recent Advances in the Application of 2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1806739-62-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1806739-62-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic aldehyde derivative, characterized by its unique trifluoromethoxy and iodo substituents, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a building block for the development of targeted therapeutics, with a focus on its utility in cross-coupling reactions and as a precursor for complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1806739-62-7 as a critical intermediate in the synthesis of kinase inhibitors targeting resistant mutations in oncology. The electron-withdrawing trifluoromethoxy group was found to enhance binding affinity to ATP pockets, while the iodo substituent enabled efficient Suzuki-Miyaura couplings for further derivatization. The team reported a 40% improvement in inhibitory potency against EGFR T790M mutants compared to previous generation compounds, demonstrating the strategic value of this building block in structure-activity relationship optimization.

Further applications have been explored in the development of PET radiotracers, as reported in ACS Chemical Neuroscience (2024). The iodopyridine core of 2-(Chloromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-carboxaldehyde serves as an ideal platform for radioiodination, with researchers successfully developing a series of neuroimaging probes for dopamine receptor studies. The chloromethyl group proved particularly valuable for subsequent functionalization with various chelating agents, enabling multimodal imaging approaches.

From a synthetic chemistry perspective, recent advances in the handling of this compound have been documented. A 2024 Organic Process Research & Development publication detailed optimized large-scale production methods that address previous challenges with the aldehyde's stability. The new protocol employs continuous flow chemistry with in situ protection of the formyl group, achieving an 85% isolated yield at kilogram scale while maintaining >99% purity - a significant improvement over batch processes.

The safety profile and handling considerations for 1806739-62-7 have also been recently updated. A 2024 regulatory assessment published in Chemical Research in Toxicology established comprehensive toxicity data, confirming the compound as a Category 3 irritant with no significant genotoxic concerns at working concentrations. These findings support its growing use in pharmaceutical development while providing clear safety guidelines for industrial applications.

Looking forward, the unique combination of reactive handles (chloromethyl, iodo, and aldehyde functionalities) in this molecule continues to inspire innovative applications. Current research directions include its incorporation into DNA-encoded libraries for high-throughput screening and as a key component in the development of covalent protein degraders (PROTACs). The trifluoromethoxy group's increasing popularity in medicinal chemistry further enhances the long-term relevance of this versatile building block in drug discovery pipelines.